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Compound of Interest

Compound Name: 2,4-Diphenyl-1,3-dioxolane

Cat. No.: B15402274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and experimental workflow for 2,4-Diphenyl-1,3-dioxolane. This heterocyclic compound is of

interest in various fields of chemical research and development due to its structural features.

Core Data Presentation
The fundamental molecular properties of 2,4-Diphenyl-1,3-dioxolane are summarized in the

table below for quick reference.

Property Value

Molecular Formula C₁₅H₁₄O₂

Molecular Weight 226.27 g/mol

Experimental Protocols
A widely utilized method for the synthesis of 1,3-dioxolanes is the acid-catalyzed acetalization

of an aldehyde with a 1,2-diol. For the synthesis of 2,4-Diphenyl-1,3-dioxolane, benzaldehyde

is reacted with 1-phenyl-1,2-ethanediol (styrene glycol) in the presence of an acid catalyst, with

the removal of water to drive the reaction to completion.

Synthesis of 2,4-Diphenyl-1,3-dioxolane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15402274?utm_src=pdf-interest
https://www.benchchem.com/product/b15402274?utm_src=pdf-body
https://www.benchchem.com/product/b15402274?utm_src=pdf-body
https://www.benchchem.com/product/b15402274?utm_src=pdf-body
https://www.benchchem.com/product/b15402274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15402274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Benzaldehyde

1-Phenyl-1,2-ethanediol (Styrene Glycol)

p-Toluenesulfonic acid (catalytic amount)

Toluene

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine benzaldehyde (1 equivalent), 1-phenyl-1,2-ethanediol (1.1 equivalents),

and a catalytic amount of p-toluenesulfonic acid in toluene.

Reaction Execution: The reaction mixture is heated to reflux. The azeotropic removal of

water via the Dean-Stark trap is monitored. The reaction is considered complete upon the

cessation of water collection.

Work-up:

The reaction mixture is allowed to cool to room temperature.
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The organic layer is washed with a saturated sodium bicarbonate solution to neutralize the

acid catalyst, followed by washing with brine.

The organic layer is then dried over anhydrous magnesium sulfate.

Purification:

The drying agent is removed by filtration.

The solvent is removed under reduced pressure using a rotary evaporator to yield the

crude product.

The crude product can be further purified by column chromatography or distillation under

reduced pressure to obtain pure 2,4-Diphenyl-1,3-dioxolane.

Mandatory Visualization
The following diagrams illustrate the key aspects of 2,4-Diphenyl-1,3-dioxolane synthesis and

structure.
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Caption: Synthesis workflow for 2,4-Diphenyl-1,3-dioxolane.

Benzaldehyde + 1-Phenyl-1,2-ethanediol Hemiacetal+ H+ 2,4-Diphenyl-1,3-dioxolane + H2O- H2O, + H+

Click to download full resolution via product page

Caption: Acid-catalyzed reaction pathway for dioxolane formation.

To cite this document: BenchChem. [An In-depth Technical Guide to 2,4-Diphenyl-1,3-
dioxolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15402274#2-4-diphenyl-1-3-dioxolane-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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